4-[(Heptan-3-yl)amino]pentan-1-ol

• Molecular Formula: C12H27NO
• Molecular Weight: 201.35 g/mol
• IUPAC Name: 4-(heptan-3-ylamino)pentan-1-ol
• InChI: InChI=1S/C12H27NO/c1-4-6-9-12(5-2)13-11(3)8-7-10-14/h11-14H,4-10H2,1-3H3
• InChI Key: SZXOVMFUMBBGOZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)NC(C)CCCO

Description

4-[(Heptan-3-yl)amino]pentan-1-ol is an amino alcohol with the molecular formula C₁₂H₂₇NO and a molecular weight of 201.35 g/mol . Its structure comprises a pentanol backbone substituted at the 4-position by a heptan-3-ylamine group. Key properties include:

• CAS Number: 1512091-22-3
• Storage: Typically stored under inert conditions due to the reactivity of amino alcohols .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Heptan-3-yl)amino]pentan-1-ol typically involves the reaction of heptan-3-amine with a suitable precursor that introduces the pentan-1-ol moiety. One common method is the reductive amination of 4-pentanone with heptan-3-amine in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride. The reaction is usually carried out in an inert atmosphere to prevent oxidation and at a controlled temperature to ensure the desired product is obtained.

Industrial Production Methods

On an industrial scale, the production of 4-[(Heptan-3-yl)amino]pentan-1-ol may involve continuous flow processes to enhance efficiency and yield. Catalytic hydrogenation of the intermediate imine formed during the reaction can be employed to achieve large-scale synthesis. The use of high-pressure reactors and optimized reaction conditions, such as temperature and pH, are crucial for maximizing the production yield.

Chemical Reactions Analysis

Types of Reactions

4-[(Heptan-3-yl)amino]pentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used to replace the hydroxyl group with a halogen.

Major Products Formed

Oxidation: Formation of 4-[(Heptan-3-yl)amino]pentan-2-one.

Reduction: Formation of 4-[(Heptan-3-yl)amino]pentane.

Substitution: Formation of 4-[(Heptan-3-yl)amino]pentyl chloride or bromide.

Scientific Research Applications

4-[(Heptan-3-yl)amino]pentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, such as its role in drug development and as a precursor for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 4-[(Heptan-3-yl)amino]pentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, depending on the context of its use. The hydroxyl and amino groups play a crucial role in its binding affinity and specificity, allowing it to modulate biochemical pathways and exert its effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Amino Alcohol Family

(a) 4-[(Heptan-4-yl)amino]pentan-1-ol

• Molecular Formula: C₁₂H₂₇NO (identical to the target compound)
• CAS Number : 1512091-22-3
• Key Difference: The heptan-4-yl substituent (vs.

(b) 5-(Pent-4-yn-1-ylamino)pentan-1-ol (8a)

• Molecular Formula: C₁₀H₁₉NO
• Synthesis: Prepared via reaction of an amino alcohol with pent-4-yn-1-amine, yielding a 47% efficiency .
• Key Difference : The terminal alkyne group introduces distinct reactivity (e.g., susceptibility to click chemistry) compared to the saturated heptane chain in the target compound.

(c) 4-[(7-Chloroquinolin-4-yl)amino]pentan-1-ol

• Molecular Formula : C₁₄H₁₇ClN₂O
• Application: Used in scientific research (e.g., antiviral studies) due to the quinolinyl moiety .

Comparison of Physical and Chemical Properties

Table 1: Physicochemical Properties of Selected Amino Alcohols

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Functional Groups
4-[(Heptan-3-yl)amino]pentan-1-ol	C₁₂H₂₇NO	201.35	Not reported	Aliphatic amine, primary alcohol
4-[(Heptan-4-yl)amino]pentan-1-ol	C₁₂H₂₇NO	201.35	Not reported	Aliphatic amine, primary alcohol
5-(Pent-4-yn-1-ylamino)pentan-1-ol	C₁₀H₁₉NO	169.27	Not reported	Alkyne, primary alcohol
Pentan-1-ol	C₅H₁₂O	88.15	138–139	Primary alcohol

Key Observations :

• Chain Length and Branching : Longer aliphatic chains (e.g., heptane vs. pentane) increase hydrophobicity and molecular weight, impacting solubility and boiling points .
• Functional Groups: The presence of alkynes (e.g., in 8a) or aromatic systems (e.g., in 4-[(7-chloroquinolin-4-yl)amino]pentan-1-ol) introduces unique reactivity for applications like drug design .

Biological Activity

4-[(Heptan-3-yl)amino]pentan-1-ol, a compound characterized by its unique amino alcohol structure, has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores various aspects of its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 4-[(Heptan-3-yl)amino]pentan-1-ol can be represented as follows:

$$\text{C}_{12}\text{H}_{25}\text{N}\text{O}$$

This structure consists of a pentanol backbone with a heptan-3-yl amino group, contributing to its unique properties and interactions with biological systems.

The biological activity of 4-[(Heptan-3-yl)amino]pentan-1-ol is primarily attributed to its ability to interact with various biomolecules. The amino group can form hydrogen bonds, which may influence the conformation and function of proteins and enzymes. Additionally, the hydroxyl group can participate in biochemical reactions, further modulating the compound's activity.

Key Mechanisms:

• Hydrogen Bonding : Facilitates interactions with proteins and nucleic acids.
• Enzyme Modulation : Potential to act as an enzyme inhibitor or activator.
• Membrane Interaction : May alter membrane fluidity or permeability due to its amphiphilic nature.

Biological Activity

Research indicates that 4-[(Heptan-3-yl)amino]pentan-1-ol exhibits several biological activities, including:

• Antimicrobial Activity : Studies have shown that compounds with similar structures can inhibit bacterial growth.
• Anti-inflammatory Effects : Potential to modulate inflammatory pathways through inhibition of pro-inflammatory cytokines.
• Cytotoxicity Against Cancer Cells : Preliminary data suggest that it may induce apoptosis in certain cancer cell lines.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Reduction in cytokine levels
Cytotoxicity	Induction of apoptosis in cancer cells

Case Study 1: Antimicrobial Evaluation

A study evaluated the antimicrobial effects of 4-[(Heptan-3-yl)amino]pentan-1-ol against various bacterial strains. The results indicated a significant reduction in bacterial viability, suggesting its potential as a lead compound for antibiotic development.

Case Study 2: Anti-inflammatory Mechanism

In vitro experiments demonstrated that this compound could reduce the production of pro-inflammatory cytokines in macrophages. This suggests a mechanism by which it may exert anti-inflammatory effects, potentially useful in treating chronic inflammatory diseases.

Case Study 3: Cancer Cell Cytotoxicity

Research conducted on human leukemia cell lines revealed that 4-[(Heptan-3-yl)amino]pentan-1-ol induced cell death through apoptosis pathways. The IC50 values indicated potent activity at low concentrations, highlighting its therapeutic potential in oncology.